![molecular formula C8H7BF4O3 B1591262 (4-Ethoxy-2,3,5,6-tetrafluorophenyl)boronic acid CAS No. 871125-72-3](/img/structure/B1591262.png)
(4-Ethoxy-2,3,5,6-tetrafluorophenyl)boronic acid
Overview
Description
(4-Ethoxy-2,3,5,6-tetrafluorophenyl)boronic acid, abbreviated as 4E2TFPBA, is a boronic acid compound used in a variety of scientific research applications and laboratory experiments. 4E2TFPBA is an attractive molecule due to its diverse range of properties, including its relatively high solubility in both organic and aqueous solvents, its low toxicity, and its excellent stability. This compound can be used in a variety of different research applications, including organic synthesis, biochemistry, and chemical biology.
Scientific Research Applications
Organometallic Complex Formation and Catalysis
Research demonstrates that boronic acids, including derivatives similar to (4-Ethoxy-2,3,5,6-tetrafluorophenyl)boronic acid, participate in the formation of organometallic complexes. For instance, the reaction of certain arylboronic acids with aryloxorhodium complexes results in the formation of cationic rhodium complexes with new tetraarylpentaborates, highlighting the role of boronic acids in synthesizing complex organometallic structures with potential catalytic applications (Nishihara, Nara, & Osakada, 2002).
Catalytic Applications in Organic Synthesis
Boronic acids are recognized for their utility beyond being reagents in transition-metal catalyzed transformations. They serve as catalysts in various organic reactions, demonstrating the ability to form reversible covalent bonds with hydroxy groups. This facilitates both electrophilic and nucleophilic modes of activation, enabling transformations like the formation of amides from amines, cycloadditions, and conjugate additions with unsaturated carboxylic acids. The concept of boronic acid catalysis (BAC) offers a mild and selective reaction pathway, showcasing the potential of boronic acids like this compound in organic synthesis (Hall, 2019).
Sensing and Material Science
Boronic acids are integral in the design of fluorescent chemosensors due to their ability to form complexes with diols, including carbohydrates and other bioactive substances. This makes them valuable for the selective recognition of cell-surface glycoconjugates and for the detection of biologically active substances, which is crucial for disease diagnosis and treatment. The progress in boronic acid sensors highlights their application in detecting various substances, such as carbohydrates, dopamine, fluoride, and metal ions, offering insights into the development of new fluorescent probes for biological and chemical sensing (Huang et al., 2012).
Mechanism of Action
Target of Action
The primary target of (4-Ethoxy-2,3,5,6-tetrafluorophenyl)boronic acid is the palladium catalyst in the Suzuki-Miyaura cross-coupling reaction . This reaction is a key process in organic chemistry, allowing for the formation of carbon-carbon bonds, which are fundamental in the synthesis of a wide range of chemical compounds .
Mode of Action
This compound interacts with its target, the palladium catalyst, through a process known as transmetalation . In this process, the boronic acid group of the compound transfers an organic group to the palladium catalyst . This results in the formation of a new carbon-carbon bond, a critical step in the Suzuki-Miyaura cross-coupling reaction .
Biochemical Pathways
The action of this compound primarily affects the Suzuki-Miyaura cross-coupling pathway . This pathway is a key process in organic synthesis, allowing for the formation of carbon-carbon bonds. The downstream effects of this pathway include the synthesis of a wide range of organic compounds, including pharmaceuticals and materials for electronics .
Pharmacokinetics
Its metabolism would likely involve the conversion of the boronic acid group to a borate, and it would likely be excreted in the urine .
Result of Action
The molecular and cellular effects of the action of this compound are primarily seen in the formation of new carbon-carbon bonds . This is a fundamental process in organic chemistry, and the ability of this compound to facilitate this process makes it a valuable tool in the synthesis of a wide range of organic compounds .
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. For example, the pH of the environment can affect the stability of the boronic acid group . Additionally, the presence of other compounds, such as bases or ligands, can influence the efficacy of the compound in the Suzuki-Miyaura cross-coupling reaction .
Biochemical Analysis
Biochemical Properties
Boronic acids are known to interact with various biomolecules, including enzymes and proteins, often forming stable covalent bonds . The fluorine atoms attached to the phenyl ring of (4-Ethoxy-2,3,5,6-tetrafluorophenyl)boronic acid are electron-withdrawing, meaning they pull electron density away from the boron atom, which could influence its interactions with biomolecules.
Cellular Effects
Boronic acids are generally known to influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
Boronic acids are known to form stable covalent bonds with biomolecules, potentially leading to enzyme inhibition or activation, and changes in gene expression .
Metabolic Pathways
Boronic acids are known to interact with various enzymes and cofactors .
Properties
IUPAC Name |
(4-ethoxy-2,3,5,6-tetrafluorophenyl)boronic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7BF4O3/c1-2-16-8-6(12)4(10)3(9(14)15)5(11)7(8)13/h14-15H,2H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IPNVLSNRALXTDR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=C(C(=C(C(=C1F)F)OCC)F)F)(O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7BF4O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20584711 | |
Record name | (4-Ethoxy-2,3,5,6-tetrafluorophenyl)boronic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20584711 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
237.95 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
871125-72-3 | |
Record name | B-(4-Ethoxy-2,3,5,6-tetrafluorophenyl)boronic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=871125-72-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | (4-Ethoxy-2,3,5,6-tetrafluorophenyl)boronic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20584711 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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